N-(3-chlorophenyl)-4-(((4-cyanobenzyl)oxy)methyl)piperidine-1-carboxamide

• IUPAC Name: N-(3-chlorophenyl)-4-[(4-cyanophenyl)methoxymethyl]piperidine-1-carboxamide
• InChI: InChI=1S/C21H22ClN3O2/c22-19-2-1-3-20(12-19)24-21(26)25-10-8-18(9-11-25)15-27-14-17-6-4-16(13-23)5-7-17/h1-7,12,18H,8-11,14-15H2,(H,24,26)
• InChI Key: GUKQZZYGNCYASH-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1COCC2=CC=C(C=C2)C#N)C(=O)NC3=CC(=CC=C3)Cl
• Molecular Formula: C21H22ClN3O2
• Molecular Weight: 383.9 g/mol

Description

N-(3-chlorophenyl)-4-(((4-cyanobenzyl)oxy)methyl)piperidine-1-carboxamide, also known as CPP-115, is a novel drug compound that has gained significant attention in the scientific community due to its potential therapeutic applications. CPP-115 is a potent inhibitor of the enzyme gamma-aminobutyric acid (GABA) transaminase, which has been shown to play a crucial role in the regulation of GABA levels in the brain.

Mechanism of Action

N-(3-chlorophenyl)-4-(((4-cyanobenzyl)oxy)methyl)piperidine-1-carboxamide works by inhibiting the enzyme GABA transaminase, which is responsible for the breakdown of GABA in the brain. By inhibiting this enzyme, this compound increases the levels of GABA in the brain, leading to increased inhibitory neurotransmission and a reduction in excitatory neurotransmission. This mechanism of action is similar to that of other GABAergic drugs, such as benzodiazepines and barbiturates.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects, including an increase in GABA levels in the brain, a reduction in drug-seeking behavior, and a reduction in seizures. This compound has also been shown to have anxiolytic and antinociceptive effects, which may be beneficial in the treatment of anxiety and chronic pain.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(3-chlorophenyl)-4-(((4-cyanobenzyl)oxy)methyl)piperidine-1-carboxamide is its high potency and selectivity for GABA transaminase inhibition. This makes it an attractive drug candidate for further research. However, this compound has some limitations for lab experiments, including its low solubility in water and its potential toxicity at high doses.

Future Directions

There are several future directions for research on N-(3-chlorophenyl)-4-(((4-cyanobenzyl)oxy)methyl)piperidine-1-carboxamide. One area of interest is the development of new formulations of this compound that are more soluble in water and have improved pharmacokinetic properties. Another area of interest is the exploration of the potential therapeutic applications of this compound in the treatment of other neurological disorders, such as Alzheimer's disease and Parkinson's disease. Additionally, further research is needed to fully understand the biochemical and physiological effects of this compound and its potential side effects.

Synthesis Methods

The synthesis of N-(3-chlorophenyl)-4-(((4-cyanobenzyl)oxy)methyl)piperidine-1-carboxamide involves the reaction of 4-cyanobenzyl alcohol with 3-chlorobenzoyl chloride to form the corresponding benzoyl chloride intermediate. This intermediate is then reacted with piperidine-1-carboxamide in the presence of a base to give this compound. The synthesis of this compound has been optimized to yield high purity and high yield, making it an attractive drug candidate for further research.

Scientific Research Applications

N-(3-chlorophenyl)-4-(((4-cyanobenzyl)oxy)methyl)piperidine-1-carboxamide has been extensively studied for its potential therapeutic applications, particularly in the treatment of addiction and epilepsy. Studies have shown that this compound can increase GABA levels in the brain, leading to a reduction in drug-seeking behavior and seizures. This compound has also been shown to have potential applications in the treatment of chronic pain, anxiety, and depression.